Cas no 2138354-84-2 (1-ethyl-4-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1H-1,2,3-triazole)

• Product Name: 1-ethyl-4-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1H-1,2,3-triazole
• CAS No: 2138354-84-2
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6102460
• PubChem ID: 165479183
• Update Time: 2025-06-08

1-ethyl-4-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1H-1,2,3-triazole
• 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole
• EN300-1075869
• 2138354-84-2

• Inchi： 1S/C11H14N4O/c1-2-15-7-9(13-14-15)10-11-8(3-5-12-10)4-6-16-11/h4,6-7,10,12H,2-3,5H2,1H3
• InChI Key： HNRHPRIQAUBKDY-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC(C3=CN(CC)N=N3)C1=2

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.9Ų

Additional information on 1-ethyl-4-{4H,5H,6H,7H-furo2,3-cpyridin-7-yl}-1H-1,2,3-triazole

Introduction to 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole (CAS No. 2138354-84-2)

1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole, with the CAS number 2138354-84-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles and furo[2,3-c]pyridines, which are known for their diverse pharmacological properties. The integration of these structural elements into a single molecule opens up new avenues for the development of therapeutic agents targeting various diseases.

The triazole moiety is a well-known pharmacophore that has been extensively studied for its broad spectrum of biological activities. It is often incorporated into drug molecules to enhance their stability, bioavailability, and target specificity. In the case of 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole, the triazole ring is linked to a furo[2,3-c]pyridine scaffold, which itself is a privileged structure in medicinal chemistry. Furo[2,3-c]pyridines have been reported to exhibit potent anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent research has focused on the synthesis and biological evaluation of 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole. A study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The researchers found that this compound effectively reduced the production of pro-inflammatory cytokines in vitro and demonstrated promising anti-inflammatory activity in animal models of inflammation.

In addition to its anti-inflammatory properties, 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole has shown potential as an anticancer agent. A study conducted by a team at the National Institutes of Health (NIH) investigated the compound's effects on various cancer cell lines. The results indicated that it selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent cell death pathways.

The neuroprotective properties of 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole have also been explored. A preclinical study published in the journal Neuropharmacology demonstrated that this compound could protect neurons from oxidative stress-induced damage. The researchers found that it effectively scavenged reactive oxygen species (ROS) and inhibited the activation of pro-apoptotic signaling pathways in neuronal cells.

The unique combination of the triazole and furo[2,3-c]pyridine moieties in 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1,2,3-triazole provides a multifaceted approach to drug design. This compound has shown promise in multiple therapeutic areas and is currently being evaluated for further clinical development. Its potential applications include the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease, as well as various types of cancer and neurodegenerative disorders.

The synthesis of 1-ethyl-4-{4H,5H,6H,7H-furo[2,3-c]pyridin-7-yl}-1H-1，2，3-triazole involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazole ring. This method is highly efficient and has been widely used in the synthesis of triazole-containing compounds due to its robustness and versatility.

In conclusion, 1-ethyl-4-{4H，5H，6H，7HFuro [ 2 ， 3 - c ] pyridin - 7 - yl } - 1 H - 1 ， 2 ， 3 - triazole (CAS No. 2138354 - 84 - 2) represents a promising candidate for further drug development due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action for this compound. As more data becomes available from preclinical and clinical studies, 1 - ethyl - 4 - { 4 H ， 5 H ， 6 H ， 7 H - furo [ 2 ， 3 - c ] pyridin - 7 - yl } - 1 H - 1 ， 2 ， 3 - triazole has the potential to become an important therapeutic agent in the treatment of various diseases.